Cas no 2034302-71-9 (4-cyclopropyl-1-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole)

• Product name: 4-cyclopropyl-1-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole
• CAS No: 2034302-71-9
• MF: C₂₀H₂₂N₆O
• MW: 362.428283214569
• CID: 6273521
• PubChem ID: 121021136

4-cyclopropyl-1-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole
• [3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]-(2-methyl-5-phenylpyrazol-3-yl)methanone
• (3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)(1-methyl-3-phenyl-1H-pyrazol-5-yl)methanone
• 2034302-71-9
• F6555-0712
• 4-cyclopropyl-1-[1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]-1H-1,2,3-triazole
• AKOS026696860

• Inchi： 1S/C20H22N6O/c1-24-19(11-17(22-24)14-5-3-2-4-6-14)20(27)25-10-9-16(12-25)26-13-18(21-23-26)15-7-8-15/h2-6,11,13,15-16H,7-10,12H2,1H3
• InChI Key： AVSKQSNCGUYMPK-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2C=CC=CC=2)=NN1C)N1CCC(C1)N1C=C(C2CC2)N=N1

Computed Properties

• Exact Mass: 362.18550935g/mol
• Monoisotopic Mass: 362.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8Ų
• XLogP3: 1.8

Additional information on 4-cyclopropyl-1-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole

4-Cyclopropyl-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole: A Comprehensive Overview

The compound with CAS No. 2034302719, commonly referred to as 4-cyclopropyl-1-(1-methyl-3-phenyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl-1H-1,2,3-triazole, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a cyclopropyl group, a pyrrolidine ring, and a triazole moiety. The presence of these functional groups suggests that this compound may exhibit unique chemical and biological properties.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery. Triazoles are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in the design of bioactive molecules. The cyclopropyl group, on the other hand, is known for its stability and ability to participate in various chemical reactions. The combination of these groups in a single molecule makes this compound a promising candidate for further research.

The pyrrolidine ring in this compound adds another layer of complexity to its structure. Pyrrolidine derivatives are widely used in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The presence of a phenyl group further enhances the molecule's aromaticity, which can influence its solubility and bioavailability.

One of the most recent advancements in the study of this compound involves its application in the development of antimicrobial agents. Researchers have found that the triazole moiety can effectively inhibit the growth of various pathogens, including bacteria and fungi. This property makes it a potential candidate for use in the pharmaceutical industry.

In addition to its biological applications, this compound has also been explored for its potential use in materials science. The triazole group has been shown to exhibit strong coordination abilities with metal ions, making it suitable for use in the synthesis of metal organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound involves a series of carefully controlled reactions. The process typically begins with the preparation of the pyrrolidine ring, followed by the introduction of the cyclopropyl group. The final step involves the incorporation of the triazole moiety through a click chemistry reaction. This method ensures high yields and excellent purity levels.

Despite its promising properties, there are still challenges associated with this compound. One major concern is its stability under physiological conditions. Studies have shown that certain triazole-containing compounds can undergo degradation when exposed to acidic or basic environments. This issue needs to be addressed before this compound can be considered for therapeutic applications.

Another area of concern is the potential toxicity of this compound. While initial studies suggest that it has low toxicity levels, further research is needed to confirm these findings. Regulatory agencies require comprehensive toxicological studies before any new drug can be approved for human use.

In conclusion, 4-cyclopropyl-1-(1-methyl-3-phenyl-1H-pyrazole5-carbonyl)pyrrolidin3-ylium 1H-triazole is a versatile compound with significant potential in both pharmacology and materials science. Its unique structure and functional groups make it a valuable tool for researchers working on drug discovery and advanced materials development.